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Compound of Interest

Compound Name: Albac

Cat. No.: B3428439 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Albac (Bacitracin Methylene Disalicylate -

BMD) and its alternatives on nutrient digestibility in poultry. The information presented is

supported by experimental data to aid in research and development efforts.

Performance and Nutrient Digestibility: A
Comparative Overview
Albac has been a long-standing additive in the poultry industry, primarily used to promote

growth and improve feed efficiency. Its mode of action is largely attributed to its antimicrobial

properties, which modulate the gut microbiota, leading to a healthier intestinal environment and

improved nutrient absorption. This section compares the performance of Albac with common

alternatives: organic acids, probiotics, and enzymes.

Data Summary

The following table summarizes the comparative effects of Albac and its alternatives on key

performance and digestibility parameters in broiler chickens.
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Body
Weight
Gain (g)

Feed
Conversi
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Crude
Protein
Digestibil
ity (%)

Ether
Extract
Digestibil
ity (%)

Apparent
Metaboliz
able
Energy
(kcal/kg)

Referenc
e

Control

(Basal

Diet)

1471 2.03 - - - [1]

Albac

(BMD)
1702 1.79 - - - [1]

Organic

Acid Blend
1735 1.73 - - - [1]

Control - - - - -

Zinc

Bacitracin
- - - - -

Increase in

Amylase

Activity

+ (relative

to control)
[2]

Increase in

Lipase

Activity

+ (relative

to control)
[2]

Control - - 71.5 - -

Phytogenic

Feed

Additive

- - 74.3 - -

Control - - - - -

Probiotic

(S.

cerevisiae)

Higher

than

control

- - - -
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Note: A direct, comprehensive study comparing all listed alternatives across all specified

digestibility parameters was not available in the reviewed literature. The data presented is a

compilation from multiple sources to provide a comparative perspective. Dashes (-) indicate

data not available in the cited study.

The data suggests that both Albac and its alternatives, such as organic acid blends and

probiotics, can lead to improvements in broiler performance metrics like body weight gain and

feed conversion ratio when compared to a basal diet[1]. One study demonstrated that an

organic acid blend resulted in a numerically higher body weight gain and a better feed

conversion ratio compared to BMD[1]. Furthermore, zinc bacitracin has been shown to increase

the activity of digestive enzymes like amylase and lipase in the pancreas, which would

theoretically contribute to improved nutrient digestibility[2].

Experimental Protocols
To validate the impact of any feed additive on nutrient digestibility, standardized experimental

protocols are crucial. Below are detailed methodologies for conducting an in vivo apparent

metabolizable energy (AME) and nutrient digestibility trial in broiler chickens.

In Vivo Apparent Metabolizable Energy and Nutrient Digestibility Trial

1. Animals and Housing:

Day-old broiler chicks (e.g., Ross 308 or Cobb 500) are obtained from a commercial
hatchery.
Chicks are housed in environmentally controlled rooms in floor pens or battery cages.
Temperature and lighting are managed according to the specific strain's guidelines.
Feed and water are provided ad libitum.

2. Experimental Design and Diets:

A completely randomized design is typically used.
Birds are allocated to different dietary treatment groups with a specified number of replicates
per treatment.
A basal diet (e.g., corn-soybean meal based) is formulated to meet or exceed the nutrient
requirements for the specific growth phase of the broilers.
The experimental diets consist of the basal diet supplemented with the test articles (e.g.,
Albac, probiotics, enzymes, organic acids) at predetermined inclusion levels.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b3428439?utm_src=pdf-body
https://www.researchgate.net/publication/44576330_Comparative_Efficacy_of_an_Organic_Acid_Blend_and_Bacitracin_Methylene_Disalicylate_as_Growth_Promoters_in_Broiler_Chickens_Effects_on_Performance_Gut_Histology_and_Small_Intestinal_Milieu
https://www.researchgate.net/publication/44576330_Comparative_Efficacy_of_an_Organic_Acid_Blend_and_Bacitracin_Methylene_Disalicylate_as_Growth_Promoters_in_Broiler_Chickens_Effects_on_Performance_Gut_Histology_and_Small_Intestinal_Milieu
https://krishikosh.egranth.ac.in/server/api/core/bitstreams/4ab2a2c9-11c4-4739-bd63-fe64ff584014/content
https://www.benchchem.com/product/b3428439?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3428439?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. Data and Sample Collection:

Performance Data: Body weight and feed intake are recorded at regular intervals (e.g.,
weekly) to calculate body weight gain, feed intake, and feed conversion ratio (FCR).
Digestibility Assay (Total Collection Method):
An adaptation period of at least 5 days to the experimental diets is allowed.
A subsequent collection period of 3-4 days follows, during which total excreta from each
replicate is collected.
Feed intake during the collection period is accurately measured.
Excreta samples are pooled per replicate, homogenized, and a subsample is taken for
analysis.
Samples are dried in a forced-air oven and ground for chemical analysis.
Digestibility Assay (Indicator Method):
An indigestible marker (e.g., titanium dioxide or chromic oxide) is added to the feed at a
known concentration.
After an adaptation period, representative samples of excreta or ileal digesta are collected.
The concentration of the marker and the nutrient of interest are determined in the feed and
the collected samples.

4. Chemical Analysis:

Feed and excreta/digesta samples are analyzed for:
Dry matter
Gross energy (using a bomb calorimeter)
Crude protein (Kjeldahl method)
Ether extract (Soxhlet method)
Other nutrients of interest (e.g., amino acids, minerals)

5. Calculations:

Apparent Metabolizable Energy (AME): AME (kcal/kg) = (GEfeed - GEexcreta) / FI where GE
is the gross energy and FI is the feed intake.
Nutrient Digestibility (%): Digestibility = [ (Nutrientintake - Nutrientexcreted) / Nutrientintake ]
* 100

Visualizing Experimental and Biological Processes
Experimental Workflow
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The following diagram illustrates a typical workflow for a broiler nutrition trial designed to

compare the effects of different feed additives on performance and nutrient digestibility.

Day-old Chicks Arrival & Acclimation

Randomization to Treatment Groups

Dietary Treatments:
- Control
- Albac

- Probiotic
- Enzyme

- Organic Acid

Rearing Period (e.g., 42 days)

Performance Data Collection:
- Body Weight
- Feed Intake

Digestibility Trial (e.g., Day 18-21)

Statistical Analysis

Excreta/Digesta Sample Collection

Laboratory Analysis:
- Gross Energy
- Crude Protein
- Ether Extract

Results & Interpretation
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Click to download full resolution via product page

Experimental workflow for a comparative poultry nutrition trial.

Mechanism of Action: Albac's Influence on Gut Health and Nutrient Absorption

Albac primarily exerts its effect by modulating the gut microbiota. It selectively inhibits the

growth of certain Gram-positive bacteria. This shift in the microbial population is believed to

have several indirect benefits that lead to improved nutrient digestibility and absorption. The

following diagram provides a conceptual overview of this proposed signaling pathway.
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Conceptual pathway of Albac's impact on the poultry gut.
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In summary, while Albac has demonstrated efficacy in improving poultry performance, a

growing body of research indicates that alternatives such as organic acids, probiotics, and

enzymes can offer comparable benefits. The choice of additive will depend on various factors

including specific production goals, cost-effectiveness, and regulatory considerations. Further

direct comparative studies are warranted to provide a more comprehensive understanding of

the relative efficacy of these different feed additives on nutrient digestibility in poultry.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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